Cas no 2165964-23-6 ((7R,8aS)-7-fluoro-octahydropyrrolo[1,2-a]piperazin-3-one)

• Product Name: (7R,8aS)-7-fluoro-octahydropyrrolo[1,2-a]piperazin-3-one
• CAS No: 2165964-23-6
• MF: C₇H₁₁FN₂O
• MW: 158.17
• CID: 5269469
• Update Time: 2026-03-09

(7R,8aS)-7-fluoro-octahydropyrrolo[1,2-a]piperazin-3-one Chemical and Physical Properties

Names and Identifiers

• (7R,8aS)-7-fluorohexahydropyrrolo[1,2-a]pyrazin-3(4H)-one
• (7R,8aS)-7-fluoro-octahydropyrrolo[1,2-a]piperazin-3-one

• Inchi： 1S/C7H11FN2O/c8-5-1-6-2-9-7(11)4-10(6)3-5/h5-6H,1-4H2,(H,9,11)/t5-,6+/m1/s1
• InChI Key： IPHAPSBSSBCCSE-RITPCOANSA-N
• SMILES： [C@@]12([H])C[C@@H](F)CN1CC(=O)NC2

Additional information on (7R,8aS)-7-fluoro-octahydropyrrolo[1,2-a]piperazin-3-one

Compound CAS No. 2165964-23-6: (7R,8aS)-7-fluoro-octahydropyrrolo[1,2-a]piperazin-3-one

The compound with CAS No. 2165964-23-6, known as (7R,8aS)-7-fluoro-octahydropyrrolo[1,2-a]piperazin-3-one, is a structurally complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of piperazine derivatives, which are widely studied for their pharmacological activities. The octahydropyrrolo[1,2-a]piperazine framework is a bicyclic structure that combines a piperazine ring with a pyrrole-like moiety, creating a unique spatial arrangement that can influence its bioactivity.

Recent studies have highlighted the importance of fluorine substitution in drug design. The 7-fluoro substituent in this compound plays a critical role in modulating its physicochemical properties, such as lipophilicity and metabolic stability. Fluorine atoms are known to enhance drug-target binding affinity due to their ability to participate in hydrogen bonding and π-interactions. This makes (7R,8aS)-7-fluoro-octahydropyrrolo[1,2-a]piperazin-3-one a promising candidate for further exploration in drug discovery programs targeting central nervous system disorders.

The stereochemistry of this compound is defined by its (7R,8aS) configuration, which is crucial for determining its biological activity. Stereoisomers often exhibit vastly different pharmacokinetic and pharmacodynamic profiles due to their distinct three-dimensional arrangements. Advanced computational methods, such as molecular docking and quantum mechanics simulations, have been employed to study the stereochemical influence on ligand-receptor interactions. These studies have provided valuable insights into the design of more potent and selective analogs.

From a synthetic perspective, the construction of the octahydropyrrolo[1,2-a]piperazine core presents both challenges and opportunities. Researchers have developed innovative strategies to assemble this bicyclic system, including tandem cyclization reactions and enamine-mediated processes. These methods not only enhance the efficiency of synthesis but also allow for the incorporation of diverse functional groups, enabling further chemical diversification.

In terms of biological activity, (7R,8aS)-7-fluoro-octahydropyrrolo[1,2-a]piperazin-3-one has shown potential as a modulator of ion channels and G-protein coupled receptors (GPCRs). Its ability to interact with these targets makes it a valuable tool for investigating disease mechanisms and developing therapeutic agents. Preclinical studies have demonstrated its efficacy in animal models of neurodegenerative diseases and pain management.

Moreover, the integration of artificial intelligence (AI) in drug design has revolutionized the way compounds like this are optimized. Machine learning algorithms can predict bioactivity trends and suggest structural modifications that improve potency and selectivity. By leveraging AI tools alongside traditional medicinal chemistry approaches, researchers can accelerate the development of lead compounds into clinical candidates.

In conclusion, (7R,8aS)-7-fluoro-octahydropyrrolo[1,2-a]piperazin-3-one represents a fascinating example of how structural complexity can be harnessed to create molecules with therapeutic potential. Its unique bicyclic framework combined with strategic fluorination positions it as a key player in future drug discovery efforts. As research continues to uncover its full potential, this compound serves as a testament to the power of interdisciplinary collaboration in advancing medical science.